5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one hydrochloride
CAS No.: 1209597-83-0
Cat. No.: VC2984101
Molecular Formula: C7H10ClN3O
Molecular Weight: 187.63 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1209597-83-0 |
|---|---|
| Molecular Formula | C7H10ClN3O |
| Molecular Weight | 187.63 g/mol |
| IUPAC Name | 5,6,7,8-tetrahydro-4aH-pyrido[3,4-d]pyrimidin-4-one;hydrochloride |
| Standard InChI | InChI=1S/C7H9N3O.ClH/c11-7-5-1-2-8-3-6(5)9-4-10-7;/h4-5,8H,1-3H2;1H |
| Standard InChI Key | IUHFTZQIEBLPIK-UHFFFAOYSA-N |
| SMILES | C1CNCC2=NC=NC(=O)C21.Cl |
| Canonical SMILES | C1CNCC2=NC=NC(=O)C21.Cl |
Introduction
Chemical Structure and Identification
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one hydrochloride is a bicyclic heterocyclic compound containing fused pyrimidine and piperidine rings. The compound is also known by several synonyms including 3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one hydrochloride and 5,6,7,8-Tetrahydro-3H-pyrido[3,4-d]pyrimidin-4-one hydrochloride . Its structure consists of a pyrimidine ring with a carbonyl group at the 4-position, fused with a fully saturated piperidine ring, along with a hydrochloride salt form.
Registry Information
The compound is identified by the following registry details:
| Parameter | Value |
|---|---|
| CAS Registry Number | 859826-41-8 |
| MDL Number | MFCD09025765 |
| Molecular Formula | C₇H₉N₃O·HCl |
| Base Formula (without HCl) | C₇H₉N₃O |
| Molecular Weight (base) | 151.17 g/mol |
| Molecular Weight (HCl salt) | 187.63 g/mol |
The compound contains three nitrogen atoms, one carbonyl oxygen, and exists as a hydrochloride salt, which increases its water solubility compared to the free base form .
Physical and Chemical Properties
Understanding the physical and chemical properties of 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one hydrochloride is essential for researchers working with this compound. These properties determine its behavior in various experimental conditions and potential applications.
Physical Properties
The compound exhibits the following physical characteristics:
Chemical Properties
The chemical behavior of this compound is characterized by:
| Property | Value | Source |
|---|---|---|
| pKa | 9.99 ± 0.20 (Predicted) | |
| LogP | -0.5844 (Predicted) | |
| Topological Polar Surface Area (TPSA) | 57.78 Ų | |
| Hydrogen Bond Acceptors | 3 | |
| Hydrogen Bond Donors | 2 | |
| Rotatable Bonds | 0 |
The compound's negative LogP value suggests hydrophilicity, which is consistent with its salt form and explains its enhanced water solubility . The pKa value of approximately 10 indicates that the compound would exist predominantly in its protonated form at physiological pH .
| Supplier | Product Number | Product Name | Packaging | Price (USD) | Updated |
|---|---|---|---|---|---|
| ChemScene | CS-D0072 | 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one | 100 mg | $114 | 2021/12/16 |
| Alichem | 859826418 | 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one | 1 g | $874.94 | 2021/12/16 |
| Crysdot | CD11042969 | 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one (95+%) | 1 g | $902 | 2021/12/16 |
| Crysdot | CD11042969 | 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one (95+%) | 5 g | $3143 | 2021/12/16 |
The pricing data indicates that the compound is relatively expensive, suggesting it may be challenging to synthesize or purify, or that it may have limited production volume due to specialized applications .
| Parameter | Classification |
|---|---|
| GHS Pictogram | GHS07 (Exclamation mark) |
| Signal Word | Warning |
| Hazard Statements | H302-H315-H319-H335 |
| Precautionary Statements | P261-P264-P270-P271-P280-P302+P352-P304+P340-P330-P362+P364-P405-P501 |
These classifications indicate that the compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) .
Related Compounds and Structural Analogs
Several structural analogs of 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one hydrochloride have been reported, offering insights into structure-activity relationships and potential applications.
Benzyl-Substituted Derivatives
Benzyl-substituted derivatives are among the most commonly reported related compounds:
| Compound | CAS Number | Molecular Formula | Molecular Weight |
|---|---|---|---|
| 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one | 1053656-41-9 | C₁₄H₁₅N₃O | 241.29 g/mol |
| 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(1H)-one hydrochloride | 69981-00-6 | C₁₄H₁₅N₃O·HCl | 277.75 g/mol |
| 6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(4aH)-one | 1311254-72-4 | C₁₄H₁₅N₃O | 241.29 g/mol |
These benzyl-substituted derivatives may display different pharmacological profiles and physicochemical properties compared to the parent compound .
Isomeric Forms
Positional isomers with altered ring fusion patterns have also been reported:
-
5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(4aH)-one: Features a different arrangement of the pyrimidine and piperidine ring fusion compared to the title compound .
-
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine hydrochloride: Lacks the carbonyl group at position 4 but maintains the same ring fusion pattern as the title compound .
These structural variations can significantly impact biological activity and physicochemical properties, highlighting the importance of precise structural characterization in research applications .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume